Cas no 849217-97-6 (2-Quinolinamine, 4-(4-amino-2-fluorophenoxy)-6,7-dimethoxy-N-methyl-)

• Product Name: 2-Quinolinamine, 4-(4-amino-2-fluorophenoxy)-6,7-dimethoxy-N-methyl-
• CAS No: 849217-97-6
• MF: C₁₈H₁₈FN₃O₃
• MW: 343.352227687836
• CID: 1829181
• PubChem ID: 57810112
• Update Time: 2025-04-21

2-Quinolinamine, 4-(4-amino-2-fluorophenoxy)-6,7-dimethoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinamine, 4-(4-amino-2-fluorophenoxy)-6,7-dimethoxy-N-methyl-
• [4-(4-amino-2-fluoro-phenoxy)-6,7-dimethoxy-quinolin-2-yl]-methyl-amine
• 849217-97-6
• ZXRPNOSDERDUJU-UHFFFAOYSA-N
• SCHEMBL372104
• DB-345044

• Inchi： 1S/C18H18FN3O3/c1-21-18-9-15(25-14-5-4-10(20)6-12(14)19)11-7-16(23-2)17(24-3)8-13(11)22-18/h4-9H,20H2,1-3H3,(H,21,22)
• InChI Key： ZXRPNOSDERDUJU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1C=C(NC)N=C2C=C(C(=CC2=1)OC)OC)N

Computed Properties

• Exact Mass: 343.13321961g/mol
• Monoisotopic Mass: 343.13321961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.6Ų